Cas no 156597-64-7 ((1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol)

(1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol structure
156597-64-7 structure
Product Name:(1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol
CAS No:156597-64-7
MF:C9H11FO2
MW:170.180846452713
MDL:MFCD23825660
CID:4702028
PubChem ID:14928684
Update Time:2024-11-06

(1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-ol
    • VLBOHPCLXJIASU-LURJTMIESA-N
    • (S)-1-(5-fluoro-2-methoxy-phenyl)-ethanol
    • (1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol
    • 156597-64-7
    • MFCD23825660
    • (1S)-1-(5-fluoro-2-methoxyphenyl)ethanol
    • SCHEMBL2592419
    • EN300-1852753
    • AKOS018618485
    • CS-0083822
    • CS-15993
    • F52411
    • MDL: MFCD23825660
    • Inchi: 1S/C9H11FO2/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-6,11H,1-2H3/t6-/m0/s1
    • InChI Key: VLBOHPCLXJIASU-LURJTMIESA-N
    • SMILES: FC1C=CC(=C(C=1)[C@H](C)O)OC

Computed Properties

  • Exact Mass: 170.07430775g/mol
  • Monoisotopic Mass: 170.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 1.5

(1S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB483174-250 mg
(S)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-ol
156597-64-7
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€404.30 2023-06-15
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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(S)-1-(5-fluoro-2-methoxyphenyl)ethan-1-ol
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abcr
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€404.30 2025-04-20
Enamine
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Enamine
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